Cas no 2138157-40-9 (1-(4-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(4-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one
• CAS No: 2138157-40-9
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 5753100
• PubChem ID: 165796142
• Update Time: 2025-05-22

1-(4-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one
• EN300-745049
• 2138157-40-9
• 1-(4-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one

• Inchi： 1S/C13H15BrO2/c1-13(2,3)12(15)11-7-8-9(14)5-4-6-10(8)16-11/h4-6,11H,7H2,1-3H3
• InChI Key： ZJTWWKPEQBLJIO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CC(C(C(C)(C)C)=O)O2

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one

Recent Advances in the Study of 1-(4-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one (CAS: 2138157-40-9)

The compound 1-(4-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one (CAS: 2138157-40-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran scaffold and bromo-substituted structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the scalability of production but also enhances the purity and stability of the final product, which is critical for further pharmacological evaluations.

Pharmacological investigations have revealed that 1-(4-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one exhibits potent inhibitory effects on specific kinase pathways implicated in inflammatory diseases and cancer. In vitro studies using human cell lines have shown that the compound selectively targets key signaling molecules, such as JAK-STAT and PI3K/AKT, leading to reduced proliferation of cancer cells and attenuation of inflammatory responses. These findings suggest its potential as a lead compound for developing novel kinase inhibitors.

Further preclinical studies have explored the compound's pharmacokinetic profile and safety. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its favorable oral bioavailability and metabolic stability in rodent models. However, challenges such as moderate plasma protein binding and potential hepatotoxicity at high doses were noted, indicating the need for structural modifications to optimize its therapeutic index.

In addition to its therapeutic potential, researchers have also investigated the compound's role as a chemical probe. Its ability to selectively bind and modulate specific biological targets makes it a valuable tool for studying disease mechanisms and identifying new drug targets. For instance, a study published in ACS Chemical Biology (2023) utilized this compound to elucidate the role of a previously uncharacterized kinase in neurodegenerative diseases.

In conclusion, 1-(4-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one (CAS: 2138157-40-9) represents a promising candidate for further drug development and biological research. Ongoing studies are expected to refine its pharmacological properties and explore its applications in treating complex diseases. The compound's unique chemical structure and versatile biological activities position it as a focal point in the intersection of chemistry and biology.